1-(6-Methylpyridin-2-yl)piperazine
Overview
Description
1-(6-Methylpyridin-2-yl)piperazine is a chemical compound with the linear formula C10 H15 N3 . It has a molecular weight of 177.25 . The compound is used for research and development purposes .
Synthesis Analysis
The synthesis of piperazine derivatives, such as 1-(6-Methylpyridin-2-yl)piperazine, involves several methods. These include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for 1-(6-Methylpyridin-2-yl)piperazine is 1S/C10H15N3/c1-9-3-2-4-10(12-9)13-7-5-11-6-8-13/h2-4,11H,5-8H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
1-(6-Methylpyridin-2-yl)piperazine has a molecular weight of 177.25 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not mentioned in the search results.Scientific Research Applications
Pharmacology
1-(6-Methylpyridin-2-yl)piperazine: is utilized in pharmacological research due to its potential as a building block for compounds with biological activity. It has been explored for its role in the synthesis of selective adrenoceptor agonists, which can be beneficial in treating cardiovascular diseases . Additionally, its derivatives have been studied for their antipsychotic properties, particularly as PDE10A inhibitors, which are promising for the treatment of schizophrenia .
Material Science
In material science, 1-(6-Methylpyridin-2-yl)piperazine serves as a precursor in the synthesis of complex organic molecules. Its ability to act as a ligand can be harnessed to create novel materials with specific electronic or photonic properties. This compound’s versatility makes it valuable for developing new polymers, coatings, and other advanced materials .
Biochemistry
This compound is significant in biochemistry for its role in protein interaction studies. It can be used to modify proteins or peptides, thereby altering their function or stability. This is particularly useful in understanding protein-protein interactions and enzyme mechanisms .
Agriculture
In the agricultural sector, research into 1-(6-Methylpyridin-2-yl)piperazine has focused on its potential use as a chemical intermediate for the synthesis of pesticides or herbicides. Its structural motif is common in molecules that interact with certain biological targets in pests, making it a candidate for developing new agrochemicals .
Environmental Science
Environmental scientists are interested in 1-(6-Methylpyridin-2-yl)piperazine for its potential use in environmental remediation. It could be used to synthesize compounds that react with pollutants, facilitating their breakdown or removal from contaminated sites .
Analytical Chemistry
In analytical chemistry, 1-(6-Methylpyridin-2-yl)piperazine is used as a reagent in the development of analytical methods. It can be part of the synthesis of dyes, indicators, or other compounds that change their properties in response to specific analytes, thus allowing for their detection and quantification .
Safety and Hazards
The safety data sheet for a similar compound, 4-BOC-1-(6-METHYL-2-PYRIDYL)PIPERAZINE, indicates that it may cause respiratory irritation, serious eye irritation, skin irritation, and could be toxic if swallowed . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray of the compound . In case of contact with skin or eyes, it is advised to wash off with soap and plenty of water .
properties
IUPAC Name |
1-(6-methylpyridin-2-yl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3/c1-9-3-2-4-10(12-9)13-7-5-11-6-8-13/h2-4,11H,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSMEFSBAHULFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)N2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371723 |
Source
|
| Record name | 1-(6-methylpyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Methylpyridin-2-yl)piperazine | |
CAS RN |
55745-89-6 |
Source
|
| Record name | 1-(6-methylpyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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